Cas no 1105187-36-7 (Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate)

• Product Name: Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate
• CAS No: 1105187-36-7
• MF: C₈H₆BrNO₂S
• MW: 260.107739925385
• MDL: MFCD11973824
• CID: 1027716
• PubChem ID: 44118324
• Update Time: 2025-05-21

Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate
• 3-Bromo-4H-thieno[3,2-b]pyrrole-5-carboxylic acid methyl ester
• SC2771
• FZMSYEZKZFUHPQ-UHFFFAOYSA-N
• RP08948
• FCH1408692
• AX8168575
• AB0034741
• ST24031031
• X8942
• DB-060000
• Z1269175905
• J-511929
• SCHEMBL1847169
• AKOS015835736
• SY023110
• EN300-1664888
• DTXSID80656847
• MFCD11973824
• 1105187-36-7
• AS-54630
• W-204737

• MDL： MFCD11973824
• Inchi： 1S/C8H6BrNO2S/c1-12-8(11)5-2-6-7(10-5)4(9)3-13-6/h2-3,10H,1H3
• InChI Key： FZMSYEZKZFUHPQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C=C(C(=O)OC)NC=21

Computed Properties

• Exact Mass: 258.93000
• Monoisotopic Mass: 258.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: Solid
• Density: 1.788
• PSA: 70.33000
• LogP: 2.77850

Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate

Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 1105187-36-7): A Comprehensive Overview

Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 1105187-36-7) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate consists of a fused thienopyrrole ring system, which is a cornerstone in the design of bioactive molecules. The presence of a bromine substituent at the 3-position and a carboxylate ester group at the 5-position introduces specific reactivity and functionalization possibilities, making it an attractive building block for synthetic chemists.

In recent years, there has been a surge in research focused on thienopyrrole derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The brominated thienopyrrole scaffold, in particular, has shown enhanced binding affinity to various biological targets, which has spurred interest in its further exploration.

One of the most compelling aspects of Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate is its potential as a precursor for more complex drug candidates. Researchers have leveraged its structural features to develop derivatives with improved pharmacokinetic profiles and target specificity. For instance, modifications at the bromine substituent have been shown to modulate the compound's solubility and metabolic stability, crucial factors for drug development.

The carboxylate ester group in Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate also offers versatility in chemical transformations. It can be readily converted into other functional groups such as amides or acids through hydrolysis or amidation reactions. This adaptability has enabled the synthesis of a wide array of derivatives tailored for specific biological applications.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate interacts with biological targets. Molecular docking studies have identified potential binding pockets on proteins and enzymes relevant to various diseases. These insights have guided the design of more potent and selective analogs aimed at improving therapeutic efficacy.

The synthesis of Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex thienopyrrole core.

The pharmaceutical industry has taken note of the potential of Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate as a lead compound for drug discovery programs. Several companies are currently exploring its derivatives as candidates for treating neurological disorders, cancer, and infectious diseases. Preclinical studies have provided encouraging results regarding its safety and efficacy profile.

The role of computational tools in drug discovery cannot be overstated. Virtual screening methods have been used to identify promising analogs of Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate based on their predicted binding affinities to disease-related targets. This approach has significantly reduced the time and cost associated with traditional high-throughput screening.

In conclusion, Methyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 1105187-36-7) represents a significant advancement in heterocyclic chemistry with broad implications for pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for developing next-generation therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in future drug discovery efforts.